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Compound of Interest

Compound Name:
Ethyl 2-bromothiazole-5-

carboxylate

Cat. No.: B1587100 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
bromothiazole-5-carboxylate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ethyl 2-bromothiazole-5-
carboxylate (CAS No: 41731-83-3). Adherence to these protocols is essential for ensuring a

safe laboratory environment.

Hazard Identification and Risk Assessment
Ethyl 2-bromothiazole-5-carboxylate is a chemical compound that requires careful handling

due to its potential health hazards. Based on available safety data, the primary risks associated

with this compound are:

Skin Sensitization: May cause an allergic skin reaction.[1][2]

Skin Irritation: Classified as a skin irritant (Category 2).[3]

Eye Irritation: Can cause serious eye irritation (Category 2).[3]

Respiratory Irritation: May cause respiratory tract irritation.[3]
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The GHS pictogram associated with this chemical is GHS07, indicating it is a warning-level

hazard.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Ethyl 2-bromothiazole-5-carboxylate. The selection of appropriate PPE is critical to minimize

exposure and mitigate risks.

Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Receiving and

Unpacking

Safety glasses

with side shields.

[4]

Nitrile gloves.[4]
Standard lab

coat.[4]

N95 respirator if

there is a risk of

dust.[4]

Weighing and

Aliquoting

Chemical splash

goggles.[4]

Chemical-

resistant gloves

(e.g., nitrile).[4]

Chemical-

resistant lab

coat.[4]

Work in a

certified chemical

fume hood.

Solution

Preparation and

Handling

Chemical splash

goggles and a

face shield if

there is a splash

hazard.[4][5]

Chemical-

resistant gloves

(e.g., nitrile or

neoprene).[4]

Chemical-

resistant lab

coat.[4]

Work in a

certified chemical

fume hood.[4][6]

Waste Disposal
Chemical splash

goggles.[4]

Chemical-

resistant gloves

(e.g., nitrile).[4]

Chemical-

resistant lab

coat.

Work in a

certified chemical

fume hood.

Eye and face protection should comply with OSHA regulations in 29 CFR 1910.133 or

European Standard EN166.[2] If exposure limits are exceeded or irritation is experienced, a

NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[2][7]

Safe Handling and Storage Procedures
Engineering Controls:
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All manipulations of Ethyl 2-bromothiazole-5-carboxylate, including weighing, preparing

solutions, and transfers, must be conducted in a properly functioning chemical fume hood to

minimize inhalation exposure.[4][6][8]

Work Practices:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3]

Prevent contact with skin, eyes, and clothing.[2][6][8]

Wash hands thoroughly with soap and water after handling and before breaks.[7][8]

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated area.[2][3][6][8]

Store in a designated corrosives area.[6][9]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water. If skin irritation or a rash

occurs, seek medical advice.[2] Remove and

wash contaminated clothing before reuse.[2]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek medical attention if symptoms

occur.[2]

Ingestion
Clean the mouth with water and then drink

plenty of water. Do not induce vomiting.[2]

Spill and Waste Disposal Plan
Spill Response:

Evacuate: Immediately clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: For small spills, absorb the material with an inert, non-combustible absorbent such

as sand or vermiculite.

Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,

sealed container for disposal.

Decontaminate: Clean the spill area thoroughly.

PPE: Always wear the appropriate PPE, including respiratory protection, during spill cleanup.

Waste Disposal:
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All waste containing Ethyl 2-bromothiazole-5-carboxylate must be disposed of as

hazardous waste.[2][3]

Dispose of the contents and container to an approved waste disposal plant.[2][3]

It is the responsibility of the chemical waste generator to correctly classify the waste and

adhere to all local, regional, and national hazardous waste regulations.[3]
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Workflow for PPE Selection and Safe Handling of Ethyl 2-bromothiazole-5-carboxylate

Preparation and Risk Assessment

PPE Selection

Operational Procedures

Disposal and Emergency

Start: Handling Ethyl 2-bromothiazole-5-carboxylate

Conduct Risk Assessment
(Review SDS)

Identify Handling Task

Select Appropriate PPE based on Task

Eye/Face Protection:
- Safety glasses

- Chemical goggles
- Face shield

Eye/Face

Hand Protection:
- Nitrile or

  neoprene gloves

Hands

Body Protection:
- Lab coat

- Chemical-resistant coat

Body

Respiratory Protection:
- Fume Hood (primary)

- N95/approved respirator
  (if needed)

Respiratory

Perform Task in
Chemical Fume Hood

Store in a Cool, Dry,
Well-Ventilated Area

Follow Spill
Response Protocol

If spill occurs

Dispose of as
Hazardous Waste

End of Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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